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molecular formula C6H3BrCl2O B165674 4-Bromo-2,6-dichlorophenol CAS No. 3217-15-0

4-Bromo-2,6-dichlorophenol

Cat. No. B165674
CAS RN: 3217-15-0
M. Wt: 241.89 g/mol
InChI Key: KGURSDWHGSLAPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07560488B2

Procedure details

Methyl iodide (467 TL, 8.12 mmol) and K2CO3 (2.24 g, 16.24 mmol) were added to a solution of 4-bromo-2,6-dichlorophenol (982 mg, 4.06 mmol) in DMF (10 mL) and stirred at rt under Ar for 40 min. Upon completion, ethyl acetate was added and the reaction was washed with 1% HCl (2×20 mL), brine (1×), dried over MgSO4 and concentrated in vacuo. The residue was purified by flash chromatography (hexane) to afford 4-bromo-2,6-dichloroanisole (768 mg, 74%) as a white solid. See, for example, Li, J.; et al. J. Med. Chem. 1996, 39, 1846-1856, which is incorporated by reference in its entirety. 1H NMR (DMSO-d6, 400 MHz) δ 7.75 (s, 2H), 3.81 (s, 3H). 13C NMR (DMSO-d6, 100 MHz) δ 151.3, 131.5, 129.6, 116.5, 60.6. HREIMS calculated for C7H5BrCl2O (M+) 253.8905. found 253.8901.
Name
Methyl iodide
Quantity
8.12 mmol
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
2.24 g
Type
reactant
Reaction Step One
Name
4-bromo-2,6-dichlorophenol
Quantity
982 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
10 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-bromo-2,6-dichloroanisole
Yield
74%

Identifiers

REACTION_CXSMILES
CI.[C:3]([O-:6])([O-])=O.[K+].[K+].[Br:9][C:10]1[CH:15]=[C:14]([Cl:16])[C:13](O)=[C:12]([Cl:18])[CH:11]=1.C(OCC)(=O)C>CN(C=O)C>[Br:9][C:10]1[CH:15]=[C:14]([Cl:16])[C:13]([O:6][CH3:3])=[C:12]([Cl:18])[CH:11]=1 |f:1.2.3|

Inputs

Step One
Name
Methyl iodide
Quantity
8.12 mmol
Type
reactant
Smiles
CI
Name
K2CO3
Quantity
2.24 g
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
4-bromo-2,6-dichlorophenol
Quantity
982 mg
Type
reactant
Smiles
BrC1=CC(=C(C(=C1)Cl)O)Cl
Name
DMF
Quantity
10 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at rt under Ar for 40 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
the reaction was washed with 1% HCl (2×20 mL), brine (1×)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography (hexane)

Outcomes

Product
Details
Reaction Time
 40 min
Name
4-bromo-2,6-dichloroanisole
Type
product
Smiles
BrC1=CC(=C(C(=C1)Cl)OC)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 768 mg
YIELD: PERCENTYIELD 74%
YIELD: CALCULATEDPERCENTYIELD 73.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.